(E)-methyl 2-(3-(2-methoxyphenyl)acrylamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[(E)-3-(2-methoxyphenyl)prop-2-enoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H19NO4S/c1-23-14-8-4-3-6-12(14)10-11-16(21)20-18-17(19(22)24-2)13-7-5-9-15(13)25-18/h3-4,6,8,10-11H,5,7,9H2,1-2H3,(H,20,21)/b11-10+
• InChI Key: QHXGBXVTQHPKLS-ZHACJKMWSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)NC2=C(C3=C(S2)CCC3)C(=O)OC
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)NC2=C(C3=C(S2)CCC3)C(=O)OC
• Molecular Formula: C19H19NO4S
• Molecular Weight: 357.4 g/mol
• CAS No.: 651009-28-8

Description

The compound you mentioned seems to be a complex organic molecule. It contains several functional groups and rings, including a methoxyphenyl group, an acrylamido group, and a cyclopenta[b]thiophene ring.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex and varied, depending on the conditions and reagents used. A related compound, ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, was found to undergo interesting cyclization when reacted with ethyl isothiocyanate.

Scientific Research Applications

Synthesis and Chemical Properties

• Studies have investigated the synthesis of similar thiophene derivatives, such as the preparation of benzo[b] thiophene-2-carboxylic acids and their methyl esters, highlighting the versatility of thiophene derivatives in chemical synthesis (Campaigne & Abe, 1975).

• Research on methyl 2-phenyl-3,1-benzoxazepine-5-carboxylate reveals insights into the photochemical and thermal addition reactions, which are crucial for understanding the behavior of similar compounds under different conditions (Somei et al., 1977).

• Synthesis and characterization of cycloalkylthiophene-Schiff bases and their metal complexes demonstrate the potential for creating novel compounds with thiophene derivatives for varied applications (Altundas et al., 2010).

Biological and Medicinal Applications

• The synthesis of thiophene derivatives and their evaluation for antibacterial and antifungal activities suggest potential medical applications, such as in drug development for targeting specific pathogenic strains (Altundas et al., 2010).

• Research on ethyl 2-(2-cyano-3-mercapto-3-(phenylamino) acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes has shown significant antioxidant, analgesic, and anti-rheumatic effects, indicating potential for therapeutic applications in treating rheumatic conditions (Sherif & Hosny, 2014).

Photovoltaic and Material Science Applications

• In the field of materials science, thiophene derivatives have been explored in polymer photovoltaic devices. Studies on di-2-thienyl-2,1,3-benzothiadiazole derivatives show their effectiveness in solar energy conversion, underscoring the potential of thiophene-based compounds in renewable energy technologies (Helgesen et al., 2010).

Future Directions

Thiophene-based compounds are emerging as important building blocks for future organic electronic materials and functional supramolecular chemistry. Therefore, the study and development of such compounds, including the one you mentioned, could be a promising direction for future research.